methyl 2-({[(1,3-benzodioxol-5-ylmethyl)amino]carbonyl}amino)benzoate

• IUPAC Name: methyl 2-(1,3-benzodioxol-5-ylmethylcarbamoylamino)benzoate
• InChI: InChI=1S/C17H16N2O5/c1-22-16(20)12-4-2-3-5-13(12)19-17(21)18-9-11-6-7-14-15(8-11)24-10-23-14/h2-8H,9-10H2,1H3,(H2,18,19,21)
• InChI Key: BTFIGONHUHNPAI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)NCC2=CC3=C(C=C2)OCO3
• Molecular Formula: C17H16N2O5
• Molecular Weight: 328.32 g/mol

Description

Methyl 2-({[(1,3-benzodioxol-5-ylmethyl)amino]carbonyl}amino)benzoate, also known as MBAB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of methyl 2-({[(1,3-benzodioxol-5-ylmethyl)amino]carbonyl}amino)benzoate is not fully understood, but it is believed to involve the inhibition of various signaling pathways, including the PI3K/Akt and MAPK pathways. This compound has also been shown to interact with various enzymes and proteins, including caspases and NF-κB.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the induction of apoptosis, inhibition of angiogenesis, reduction of pro-inflammatory cytokines, and protection against oxidative stress. This compound has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 2-({[(1,3-benzodioxol-5-ylmethyl)amino]carbonyl}amino)benzoate in lab experiments is its high potency and selectivity, which allows for the study of specific signaling pathways and enzymes. However, this compound also has limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for methyl 2-({[(1,3-benzodioxol-5-ylmethyl)amino]carbonyl}amino)benzoate research, including the development of more efficient synthesis methods, the study of its potential applications in other fields of medicine, and the investigation of its potential as a drug candidate. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
In conclusion, this compound is a promising chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. While there is still much to learn about its mechanism of action and potential side effects, this compound has shown great potential in various fields of medicine and is a promising candidate for further research.

Synthesis Methods

Methyl 2-({[(1,3-benzodioxol-5-ylmethyl)amino]carbonyl}amino)benzoate can be synthesized through a multi-step process involving the reaction of 2-aminobenzoic acid with 1,3-benzodioxole-5-carboxylic acid, followed by the addition of methyl chloroformate and N-methylmorpholine. The final product is obtained through purification and isolation steps.

Scientific Research Applications

Methyl 2-({[(1,3-benzodioxol-5-ylmethyl)amino]carbonyl}amino)benzoate has been studied for its potential therapeutic applications in various fields of medicine, including cancer, inflammation, and neurodegenerative disorders. In cancer research, this compound has been shown to inhibit the proliferation of cancer cells by inducing apoptosis and inhibiting angiogenesis. In inflammation research, this compound has been shown to reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-κB. In neurodegenerative disorder research, this compound has been shown to protect against oxidative stress and improve cognitive function.